Cas no 1805008-21-2 (3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine)

• Product Name: 3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine
• CAS No: 1805008-21-2
• MF: C₇H₇ClF₂N₂O
• MW: 208.593087434769
• CID: 4852267
• Update Time: 2025-06-25

3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine

• Inchi： 1S/C7H7ClF2N2O/c1-13-4-2-3(7(9)10)5(11)6(8)12-4/h2,7H,11H2,1H3
• InChI Key： XJTBVOAEMVYVJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)F)=CC(=N1)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine

Comprehensive Overview of 3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine (CAS No. 1805008-21-2)

3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine (CAS No. 1805008-21-2) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of advanced chemical solutions. With the increasing demand for sustainable agrochemicals and novel drug intermediates, this compound stands out due to its versatile applications and potential for innovation.

The molecular structure of 3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine includes a pyridine ring substituted with amino, chloro, difluoromethyl, and methoxy functional groups. These substituents contribute to its reactivity and make it a valuable building block in synthetic chemistry. Researchers are particularly interested in its potential as a key intermediate for designing crop protection agents and bioactive molecules. The presence of the difluoromethyl group enhances its metabolic stability, a feature highly sought after in modern agrochemical formulations.

In recent years, the agrochemical industry has witnessed a surge in demand for environmentally friendly pesticides and herbicides. 3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine has emerged as a promising candidate due to its ability to target specific biological pathways while minimizing ecological impact. Its application in precision agriculture aligns with the global trend toward sustainable farming practices. Moreover, its compatibility with green chemistry principles makes it a preferred choice for researchers aiming to reduce the environmental footprint of chemical products.

The pharmaceutical sector also benefits from the unique properties of this compound. Its structural motifs are frequently explored in the synthesis of heterocyclic drugs, particularly those targeting central nervous system (CNS) disorders and infectious diseases. The amino and chloro groups provide sites for further functionalization, enabling the creation of diverse drug candidates. As the industry shifts toward personalized medicine, the demand for such versatile intermediates is expected to grow exponentially.

From a synthetic perspective, 3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine offers several advantages. Its stability under various reaction conditions allows for efficient scale-up in industrial settings. Additionally, its compatibility with catalytic processes and microwave-assisted synthesis techniques enhances its appeal to modern chemists. These attributes are critical in addressing the growing need for cost-effective and time-efficient production methods.

The compound's relevance extends to academic research, where it serves as a model for studying structure-activity relationships (SAR) and molecular interactions. Its incorporation into high-throughput screening libraries has facilitated the discovery of new bioactive molecules. Furthermore, its potential role in catalysis and material science underscores its interdisciplinary importance.

In conclusion, 3-Amino-2-chloro-4-(difluoromethyl)-6-methoxypyridine (CAS No. 1805008-21-2) represents a cornerstone in contemporary chemical research. Its applications span agrochemicals, pharmaceuticals, and beyond, driven by its structural versatility and alignment with sustainability goals. As industries continue to prioritize innovation and environmental responsibility, this compound is poised to remain at the forefront of scientific advancement.